Cas no 1106032-88-5 (1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one)

1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one is a modified nucleoside derivative characterized by its stereospecific (2R,3R,4R,5R) configuration and functionalized tetrahydrofuran ring. The presence of multiple hydroxyl groups and a hydroxymethyl substituent enhances its solubility and reactivity, making it suitable for applications in nucleoside chemistry and pharmaceutical research. The pyrimidin-2(1H)-one moiety provides a versatile scaffold for further derivatization, enabling its use in the synthesis of bioactive compounds. Its structural features, including the methyl group at the 3-position, contribute to stability and selectivity in enzymatic or chemical transformations. This compound is particularly valuable for studies involving modified nucleic acids or antiviral drug development.
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one structure
1106032-88-5 structure
Product Name:1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
CAS No:1106032-88-5
MF:C10H14N2O5
MW:242.228562831879
CID:5018715
PubChem ID:117647970
Update Time:2026-02-28

1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
    • Inchi: 1S/C10H14N2O5/c1-10(16)7(14)6(5-13)17-8(10)12-4-2-3-11-9(12)15/h2-4,6-8,13-14,16H,5H2,1H3/t6-,7-,8-,10-/m1/s1
    • InChI Key: SMFRONCOXPTDQN-FDDDBJFASA-N
    • SMILES: O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C(N=CC=C1)=O)O)O

Computed Properties

  • Exact Mass: 242.09027155g/mol
  • Monoisotopic Mass: 242.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 103

1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD70002644-5mg
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
1106032-88-5 97%
5mg
$780 2024-07-18
Crysdot LLC
CD70002644-10mg
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
1106032-88-5 97%
10mg
$980 2024-07-18

1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Related Literature

Additional information on 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one

Research Brief on 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5)

1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5) is a nucleoside analogue that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique stereochemistry and functional groups, has been investigated for its role in antiviral and anticancer therapies. The presence of the pyrimidin-2(1H)-one moiety and the dihydroxy-methyltetrahydrofuran ring suggests its potential as a modulator of nucleic acid metabolism, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one, highlighting its improved yield and purity compared to previous methods. The study also demonstrated its inhibitory activity against RNA-dependent RNA polymerase (RdRp) in vitro, suggesting potential applications in treating RNA viral infections such as SARS-CoV-2 and influenza.

In addition to its antiviral properties, research has explored its anticancer potential. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to induce apoptosis in cancer cell lines. The results indicated that 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one selectively targets cancer cells with minimal toxicity to normal cells, a finding that could pave the way for its development as a targeted anticancer agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical study in rats demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings support further development of this compound as a therapeutic agent, though additional studies are needed to assess its safety and efficacy in human trials.

In conclusion, 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5) represents a promising candidate for antiviral and anticancer therapies. Its unique chemical structure, combined with encouraging preclinical data, underscores its potential for further development. Future research should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic efficacy in humans.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent